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Compound of Interest

Compound Name: Merestinib dihydrochloride

Cat. No.: B1139136 Get Quote

Merestinib Dihydrochloride Technical Support
Center
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the preparation and use of Merestinib
dihydrochloride in cell culture experiments.

Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for dissolving Merestinib dihydrochloride?

A1: The recommended solvent for dissolving Merestinib dihydrochloride is dimethyl sulfoxide

(DMSO).[1][2] It is highly soluble in DMSO, with concentrations of ≥ 100 mg/mL being

achievable.[2]

Q2: How should I prepare a stock solution of Merestinib dihydrochloride?

A2: To prepare a stock solution, dissolve the lyophilized Merestinib dihydrochloride powder

in high-purity DMSO to achieve a desired concentration, for example, 10 mM. It is

recommended to warm the solution briefly to 37°C and use sonication or vortexing to ensure

complete dissolution.[3]

Q3: What is the recommended storage condition for the lyophilized powder and stock solution?
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A3: Lyophilized Merestinib dihydrochloride powder should be stored at -20°C and is stable

for up to 3 years.[4][5] Once dissolved in DMSO, the stock solution should be aliquoted to

avoid repeated freeze-thaw cycles and stored at -80°C for up to 2 years or -20°C for up to 1

year.[6]

Q4: What is the mechanism of action of Merestinib?

A4: Merestinib is a potent, ATP-competitive inhibitor of several receptor tyrosine kinases.[7] Its

primary target is c-Met (c-mesenchymal-epithelial transition factor), but it also shows inhibitory

activity against other kinases such as MST1R, AXL, MERTK, TEK, ROS1, FLT3, and DDR1/2.

[6][7][8] Inhibition of these kinases blocks downstream signaling pathways involved in cell

proliferation, survival, and migration.

Q5: What is the final concentration of DMSO that is generally considered safe for most cell

lines?

A5: To avoid solvent-induced cytotoxicity, the final concentration of DMSO in the cell culture

medium should be kept low, typically below 0.5%, and ideally at or below 0.1%.[9] It is crucial

to include a vehicle control (medium with the same final concentration of DMSO) in your

experiments.

Quantitative Data Summary
The following table summarizes key quantitative data for Merestinib dihydrochloride.
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Parameter Value References

Molecular Weight 625.45 g/mol [5]

Solubility in DMSO ≥ 100 mg/mL (≥ 159.88 mM) [2]

c-Met (Ki) 2 nM [7][8]

AXL (IC50) 2 nM [7][8]

MERTK (IC50) 10 nM [7][8]

MST1R (IC50) 11 nM [7][8]

FLT3 (IC50) 7 nM [7][8]

DDR1 (IC50) 0.1 nM [7]

DDR2 (IC50) 7 nM [7]

TEK (IC50) 63 nM [8]

MKNK1/2 (IC50) 7 nM [8]

ROS1 (IC50) 23 nM [7]

Experimental Protocol: Preparation of Merestinib
Dihydrochloride for Cell Culture
This protocol provides a step-by-step guide for preparing a 10 mM stock solution of Merestinib
dihydrochloride and subsequent working solutions for treating cells in culture.

Materials:

Merestinib dihydrochloride powder

Anhydrous/sterile DMSO

Sterile microcentrifuge tubes

Sterile, pyrogen-free pipette tips
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Vortex mixer

Sonicator (optional)

Cell culture medium appropriate for your cell line

Procedure:

Calculate the required amount of Merestinib dihydrochloride:

To prepare 1 mL of a 10 mM stock solution:

Mass (mg) = Molarity (M) x Volume (L) x Molecular Weight ( g/mol )

Mass (mg) = 0.010 mol/L x 0.001 L x 625.45 g/mol = 6.25 mg

Prepare the 10 mM Stock Solution:

Aseptically weigh out 6.25 mg of Merestinib dihydrochloride powder and place it in a

sterile microcentrifuge tube.

Add 1 mL of sterile DMSO to the tube.

Vortex the tube vigorously for 1-2 minutes to dissolve the powder. If necessary, briefly

warm the tube to 37°C or place it in a sonicator bath for a few minutes to ensure complete

dissolution.[3]

Visually inspect the solution to ensure there are no visible particles.

Storage of Stock Solution:

Aliquot the 10 mM stock solution into smaller, single-use volumes (e.g., 10-20 µL) in sterile

microcentrifuge tubes.

Store the aliquots at -80°C for long-term storage (up to 2 years) or -20°C for shorter-term

storage (up to 1 year).[6] Avoid repeated freeze-thaw cycles.

Prepare Working Solutions (Example for a final concentration of 100 nM):
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Perform serial dilutions of the 10 mM stock solution in sterile cell culture medium. It is

recommended to perform intermediate dilutions to ensure accuracy.

Step 1: Intermediate Dilution (e.g., 100 µM):

Dilute the 10 mM stock solution 1:100.

Add 2 µL of the 10 mM stock solution to 198 µL of pre-warmed cell culture medium. Mix

well by pipetting up and down.

Step 2: Final Working Solution (e.g., 100 nM):

Dilute the 100 µM intermediate solution 1:1000.

For example, to prepare 1 mL of the final working solution, add 1 µL of the 100 µM

intermediate solution to 999 µL of pre-warmed cell culture medium.

The final concentration of DMSO in this example would be 0.001%, which is well below

the cytotoxic threshold for most cell lines.

Treating Cells:

Remove the existing medium from your cultured cells.

Add the freshly prepared working solution of Merestinib dihydrochloride to the cells.

Remember to include a vehicle control (cells treated with medium containing the same

final concentration of DMSO as the highest concentration of Merestinib dihydrochloride
used).

Incubate the cells for the desired experimental duration.

Troubleshooting Guide
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Problem Possible Cause Solution

Precipitate forms upon dilution

of DMSO stock solution in

aqueous media.

The compound may have low

aqueous solubility, and the

sudden change in solvent

polarity causes it to precipitate.

[3]

Warm the diluted solution to

37°C and vortex or sonicate for

a few minutes to aid

redissolution.[3] Perform serial

dilutions in a stepwise manner

to avoid a drastic change in

solvent concentration.[9]

Inconsistent or unexpected

experimental results.

1. Incorrect concentration of

the compound: Errors in

weighing, calculation, or

pipetting. 2. Degradation of the

compound: Improper storage

or multiple freeze-thaw cycles

of the stock solution. 3. DMSO

toxicity: Final DMSO

concentration in the culture

medium is too high.[9]

1. Recalculate all dilutions and

ensure proper calibration and

use of pipettes. 2. Use a fresh

aliquot of the stock solution for

each experiment. Always store

the stock solution as

recommended. 3. Ensure the

final DMSO concentration is

below 0.5% (ideally ≤0.1%)

and include a vehicle control.

[9]

No observable effect of the

compound on cells.

1. Inactive compound: The

compound may have

degraded. 2. Cell line

resistance: The cell line may

not be sensitive to Merestinib

or may have acquired

resistance. 3. Insufficient

incubation time or

concentration.

1. Test the compound on a

known sensitive cell line to

verify its activity. 2. Verify the

expression of the target

kinases (e.g., c-Met) in your

cell line. Consider using a

different cell line. 3. Perform a

dose-response and time-

course experiment to

determine the optimal

concentration and incubation

time.

Cells are detaching or showing

signs of stress in all wells,

including the vehicle control.

1. General cell culture issues:

Contamination, poor cell

health, or issues with media

and supplements. 2. High

1. Review aseptic techniques

and ensure the health of the

cell stock.[10] Check for

contamination. 2. Double-
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DMSO concentration in vehicle

control.

check the calculation for the

vehicle control to ensure the

DMSO concentration is not too

high.

Visualizations
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Caption: Experimental workflow for preparing Merestinib for cell culture.
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Caption: Simplified signaling pathways inhibited by Merestinib.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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